2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-methylacetamide

• IUPAC Name: 2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-methylacetamide
• InChI: InChI=1S/C17H18N2O4/c1-18-17(21)11-23-16-10-22-13(8-15(16)20)9-19-7-6-12-4-2-3-5-14(12)19/h2-5,8,10H,6-7,9,11H2,1H3,(H,18,21)
• InChI Key: DTSAGUMJXZCWHE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)COC1=COC(=CC1=O)CN2CCC3=CC=CC=C32
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-methylacetamide, also known as CUDC-101, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various cancers.

Scientific Research Applications

Synthesis and Chemical Properties

Green Synthesis Approaches

Research has shown interest in the green synthesis of pyrano[2,3-c]-pyrazoles, which involves environmentally friendly methods without the use of solvents. These compounds, related to the target molecule, are synthesized through reactions involving ethyl acetoacetate, hydrazine hydrate, and malononitrile, showcasing the compound's potential in contributing to sustainable chemical synthesis practices (Al-Matar et al., 2010).

Antimicrobial Activity

Novel indolin-1-yl and pyranoindole derivatives have been synthesized and evaluated for their antimicrobial activities. These compounds, sharing structural similarities with the target molecule, have shown promising antibacterial and antifungal properties, suggesting potential applications in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Biological Applications

Anti-inflammatory and Analgesic Properties

Studies on compounds related to the target molecule have explored their anti-inflammatory and analgesic activities. For instance, new indole, aminoindole, and pyranoindole derivatives were synthesized and tested for their effectiveness in treating inflammation, showing significant potential for pharmaceutical applications (Nakkady et al., 2000).

Antioxidant Activity

Research into the coordination complexes constructed from pyrazole-acetamide derivatives, closely related to the target molecule, has highlighted their significant antioxidant activity. These findings point towards the compound's potential in oxidative stress-related therapeutic applications (Chkirate et al., 2019).

Advanced Materials and Corrosion Inhibition

Corrosion Inhibition

Spiro[indoline-3,4′-pyrano[2,3-c]pyrazole] derivatives, which share structural motifs with the compound , have been synthesized and evaluated for their role as corrosion inhibitors for mild steel in acidic environments. Their high efficiency suggests potential applications in protecting industrial materials (Gupta et al., 2018).

Mechanism of Action

Target of Action

Similar indolin-2-one derivatives have been designed as acetylcholine esterase (ache) inhibitors . AChE plays a crucial role in nerve signal transmission, and its inhibition can lead to an increase in acetylcholine concentration, affecting various neurological processes .

Mode of Action

Similar compounds have shown to inhibit ache, thereby increasing the concentration of acetylcholine, a neurotransmitter, in the synaptic cleft . This can lead to prolonged nerve signals and can affect various neurological processes.

Biochemical Pathways

The cholinergic pathway is involved in many physiological functions, including muscle contraction, pain perception, learning, and memory .

Result of Action

Similar compounds have shown cytotoxic effects against various human cancer cell lines . This suggests that this compound might also have potential anticancer effects.